Cas no 2228458-35-1 (methyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxypropanoate)

• Product Name: methyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxypropanoate
• CAS No: 2228458-35-1
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6258804
• PubChem ID: 165654407
• Update Time: 2025-05-23

methyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxypropanoate
• 2228458-35-1
• EN300-1810839
• methyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxypropanoate

• Inchi： 1S/C13H22O3/c1-13(2)9-5-4-8(10(13)7-9)6-11(14)12(15)16-3/h8-11,14H,4-7H2,1-3H3
• InChI Key： VQQQIISIAADREE-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-hydroxypropanoate

Exploring the Unique Properties and Applications of Methyl 3-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-2-Hydroxypropanoate (CAS No. 2228458-35-1)

The compound methyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxypropanoate (CAS No. 2228458-35-1) is a fascinating molecule with a unique bicyclic structure and a hydroxyl-functionalized ester group. Its molecular architecture, featuring the 6,6-dimethylbicyclo[3.1.1]heptane (also known as a pinane derivative) core, makes it a subject of interest in organic chemistry, fragrance development, and pharmaceutical research. The presence of both hydroxy and ester functional groups further enhances its reactivity and potential applications.

In recent years, the demand for bioactive natural product derivatives has surged, driven by the growing interest in sustainable and eco-friendly ingredients. The bicyclic terpene backbone of this compound aligns with this trend, as terpenes are widely sourced from plants and often exhibit low environmental toxicity. Researchers are particularly intrigued by its potential as a chiral building block for asymmetric synthesis, a hot topic in modern drug discovery. The stereocenter at the 2-hydroxypropanoate moiety offers opportunities for enantioselective transformations, a key focus in the development of novel therapeutics.

The fragrance and flavor industry has shown increasing attention to functionalized pinane derivatives like this compound. Its structural similarity to pine resin components suggests possible applications in creating woody, amber-like olfactory profiles. With consumers increasingly seeking natural-inspired synthetic fragrances, this molecule presents an interesting candidate for perfumery applications. The methyl ester group may contribute to volatility and scent characteristics, while the hydroxy group could serve as an attachment point for further chemical modifications.

From a synthetic chemistry perspective, the 6,6-dimethylbicyclo[3.1.1]heptane system poses interesting challenges and opportunities. The rigid bicyclic framework may influence the compound's conformational behavior and steric effects in chemical reactions. Recent publications have highlighted the growing importance of sterically hindered intermediates in pharmaceutical synthesis, making this compound potentially valuable for medicinal chemistry applications. Its CAS number 2228458-35-1 serves as a unique identifier in chemical databases, facilitating research and development efforts.

The compound's potential extends to material science applications as well. The combination of a hydrophobic bicyclic moiety with a polar hydroxy-ester group creates an interesting amphiphilic character. This could be exploited in the design of specialty surfactants or polymer additives. With the current focus on green chemistry and biodegradable materials, derivatives of this molecule might find use in environmentally friendly formulations.

Analytical characterization of methyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxypropanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. The compound's purity and stereochemical configuration are crucial parameters for research applications, especially in pharmaceutical contexts where enantiomeric purity is often critical. Recent advances in analytical method development have made it easier to study such complex molecules.

In the context of drug discovery, this compound's scaffold may offer interesting possibilities. The bicyclo[3.1.1]heptane system is relatively underexplored compared to more common cyclohexane or aromatic frameworks, potentially offering novel pharmacophore space. Medicinal chemists are increasingly interested in such three-dimensional molecular architectures as they may provide improved target selectivity and physicochemical properties compared to flat aromatic systems.

The synthesis of CAS 2228458-35-1 typically involves multi-step organic transformations starting from pinene or related terpene precursors. Recent literature has described improved methods for the stereoselective introduction of the hydroxypropanoate side chain, reflecting the ongoing optimization in synthetic approaches to such compounds. These developments align with the broader trend toward atom-economical and catalytically efficient synthetic methodologies.

From a regulatory perspective, compounds like methyl 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-hydroxypropanoate benefit from being structurally distinct from controlled substances. This makes them attractive candidates for various applications without the regulatory hurdles associated with certain other chemical classes. The growing database of structure-activity relationships for similar compounds helps guide potential applications while maintaining safety profiles.

Future research directions for this compound may include exploration of its biological activity, development of novel synthetic derivatives, or investigation of its physical properties for material science applications. The unique combination of structural features in 2228458-35-1 ensures it will remain an interesting subject for chemical research across multiple disciplines, particularly as interest in terpene-based chemistry continues to grow in both academic and industrial settings.